Cas no 205535-45-1 (Boronic acid, [4-(2-amino-3-hydroxypropyl)phenyl]-)

• Product Name: Boronic acid, [4-(2-amino-3-hydroxypropyl)phenyl]-
• CAS No: 205535-45-1
• MF: C₉H₁₄BNO₃
• MW: 195.023362636566
• CID: 1398804
• PubChem ID: 69647761
• Update Time: 2025-04-20

Boronic acid, [4-(2-amino-3-hydroxypropyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-(2-amino-3-hydroxypropyl)phenyl]-
• {4-[(2S)-2-amino-3-hydroxypropyl]phenyl}boronic acid
• 205535-45-1
• 299157-81-6
• Boronic acid, [4-[(2R)-2-amino-3-hydroxypropyl]phenyl]-
• SCHEMBL6047966
• Boronic acid, [4-[(2S)-2-amino-3-hydroxypropyl]phenyl]-

• Inchi： 1S/C9H14BNO3/c11-9(6-12)5-7-1-3-8(4-2-7)10(13)14/h1-4,9,12-14H,5-6,11H2
• InChI Key： PXLCSHVXTZAPBB-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CC(B(O)O)=CC=1)N

Computed Properties

• Exact Mass: 194.11032
• Monoisotopic Mass: 195.1066735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.71